6-fluoro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole

• IUPAC Name: 6-fluoro-2-[3-[(4-methylpyrazol-1-yl)methyl]azetidin-1-yl]-1,3-benzothiazole
• InChI: InChI=1S/C15H15FN4S/c1-10-5-17-20(6-10)9-11-7-19(8-11)15-18-13-3-2-12(16)4-14(13)21-15/h2-6,11H,7-9H2,1H3
• InChI Key: VVHITVFXUZFEEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)C3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C15H15FN4S
• Molecular Weight: 302.4 g/mol

Description

6-Fluoro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole is a novel compound that has recently been synthesized and investigated for its potential applications in scientific research. It belongs to a class of compounds known as ‘azetidin-1-yl’, which have been shown to exhibit interesting and unique properties.

Scientific Research Applications

6-Fluoro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole has been investigated for its potential applications in scientific research. It has been shown to possess antioxidant, antifungal, and antimicrobial properties, making it a promising candidate for use in drug development. In addition, its unique structure makes it an ideal candidate for use in the synthesis of biologically active compounds.

Mechanism of Action

The mechanism of action of 6-fluoro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole is not yet fully understood. However, it is believed that the compound binds to certain proteins and enzymes in the body, resulting in the inhibition of their activity. This inhibition of enzymatic activity can lead to a variety of biological effects, depending on the target protein or enzyme.
Biochemical and Physiological Effects
This compound has been shown to possess a variety of biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the growth of various bacteria, fungi, and other microorganisms. In addition, the compound has been found to possess antioxidant, anti-inflammatory, and anti-cancer properties. It has also been shown to possess neuroprotective and cardioprotective effects.

Advantages and Limitations for Lab Experiments

6-Fluoro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole has several advantages and limitations for use in laboratory experiments. One advantage is that the compound can be synthesized relatively easily and inexpensively. In addition, the compound is relatively stable and can be stored for extended periods of time. However, the compound is also toxic and must be handled with care. Furthermore, the compound is not soluble in water, making it difficult to use in certain types of experiments.

Future Directions

The potential applications of 6-fluoro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole are still being explored. Future research may focus on the compound’s ability to inhibit the growth of various bacteria, fungi, and other microorganisms. In addition, further studies could investigate the compound’s potential therapeutic applications, such as its ability to possess antioxidant, anti-inflammatory, and anti-cancer properties. Finally, the compound’s ability to bind to certain proteins and enzymes could be further explored, as this could lead to the development of new drugs and therapies.

Synthesis Methods

The synthesis of 6-fluoro-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole begins with the synthesis of 4-methyl-1H-pyrazol-1-ylmethyl azetidin-1-yl acetate. This is accomplished by the reaction of 4-methyl-1H-pyrazol-1-ylmethyl chloride with 1-ethyl-3-methylimidazolium acetate in the presence of potassium carbonate. The resulting product is then reacted with 1,3-benzothiazole in the presence of sodium hydroxide, forming this compound.